4,4,4-Trifluoro-1-(4-fluoro-2-methylphenyl)butane-1,3-dione
Overview
Description
Scientific Research Applications
Synthesis of NNO Ketoimines
This compound has been used in the synthesis of a series of NNO ketoimines bearing trifluoromethyl substituents via Schiff base condensation reaction . This process is significant in the field of organic chemistry, as it allows for the creation of complex molecules with potential applications in pharmaceuticals and materials science.
Mixed-Ligand Chelate Extraction
The compound has also been used in mixed-ligand chelate extraction of trivalent lanthanides . This is a crucial process in the separation of rare earth elements, which are essential in various high-tech applications, including electronics and renewable energy technologies.
Preparation of Ternary Lanthanide Complexes
It has been used as a ligand in the preparation of ternary lanthanide (Ln) complexes . These complexes have diverse applications, including in luminescent materials, magnetic materials, and catalysts.
Magnetic and Luminescence Properties Research
Research has been conducted into the magnetic and luminescence properties of 8-Coordinate Holmium (III) Complexes containing 4,4,4-Trifluoro-1-Phenyl- and 1-(Naphthalen-2-yl)-1,3-Butanedionates . This research could have implications in the development of new materials with unique optical and magnetic properties.
Synthesis of Fluorinated-β-Diketones
The compound is a type of fluorinated-β-diketone, a class of compounds that have been extensively investigated . These compounds have potential applications in various fields, including medicinal chemistry and materials science.
Commercial Availability and Use in Early Discovery Research
The compound is commercially available and is provided to early discovery researchers as part of a collection of unique chemicals . This suggests its potential use in a wide range of scientific research applications, including the development of new synthetic methodologies and the discovery of new chemical reactions.
Safety and Hazards
properties
IUPAC Name |
4,4,4-trifluoro-1-(4-fluoro-2-methylphenyl)butane-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F4O2/c1-6-4-7(12)2-3-8(6)9(16)5-10(17)11(13,14)15/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBKGPYOIZDQDMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C(=O)CC(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,4-Trifluoro-1-(4-fluoro-2-methylphenyl)butane-1,3-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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